(5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol

• CAS RN: 134508-36-4
• Molecular Formula: C29H46O3
• Molecular Weight: 442.7 g/mol
• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R)-6-ethyl-6-hydroxyoct-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• InChI: InChI=1S/C29H46O3/c1-6-29(32,7-2)17-8-10-20(3)25-14-15-26-22(11-9-16-28(25,26)5)12-13-23-18-24(30)19-27(31)21(23)4/h8,10,12-13,20,24-27,30-32H,4,6-7,9,11,14-19H2,1-3,5H3/b10-8+,22-12+,23-13-/t20-,24-,25-,26+,27+,28-/m1/s1
• InChI Key: WHWKLKACDYYBGB-UFUMXLEGSA-N
• Isomeric SMILES: CCC(CC)(C/C=C/[C@@H](C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C)O
• SMILES: CCC(CC)(CC=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
• synonyms: 1,25-DDE-D3; 1,25-dihydroxy-26,27-dihomo-22-ene-cholecalciferol; 1,25-dihydroxy-26,27-dihomo-22-ene-vitamin D3

Description

(5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol, also known as vitamin D3, is a fat-soluble vitamin that plays a crucial role in maintaining bone health and regulating calcium and phosphate metabolism. It is synthesized in the skin upon exposure to sunlight and can also be obtained from dietary sources.

Mechanism Of Action

Vitamin D3 acts via a nuclear receptor, the (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D receptor (VDR), which is expressed in a variety of tissues throughout the body. Upon binding to VDR, (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3 regulates the expression of genes involved in calcium and phosphate metabolism, bone remodeling, and immune function.

Biochemical And Physiological Effects

Vitamin D3 plays a crucial role in maintaining bone health by promoting calcium absorption in the intestine and regulating bone remodeling. It also has a variety of other physiological effects, including regulation of immune function, insulin secretion, and blood pressure.

Advantages And Limitations For Lab Experiments

One advantage of studying (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3 in the laboratory is that it is relatively easy to synthesize and administer. However, it can be challenging to accurately measure (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3 levels in biological samples, and there is a lack of standardized methods for measuring (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3 status.

Future Directions

Future research on (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3 may focus on its potential therapeutic applications in a variety of diseases, including cancer, autoimmune diseases, and infectious diseases. Additionally, there is a need for further research on the optimal dosing and duration of (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3 supplementation in various populations. Finally, the development of more accurate and standardized methods for measuring (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3 status may be an important area of future research.

Synthesis Methods

The synthesis of (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3 can be achieved through the irradiation of 7-dehydrocholesterol, a sterol found in the skin, with UVB radiation. This process leads to the formation of pre(5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3, which undergoes a thermal isomerization to form (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3.

Scientific Research Applications

Vitamin D3 has been extensively studied for its role in bone health, but it also has a variety of other potential therapeutic applications. Research has suggested that (5Z,7E,22E)-(1S,3R)-26,27-dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol D3 may have a protective effect against certain cancers, autoimmune diseases, and cardiovascular disease. It has also been implicated in the regulation of immune function and the prevention of infectious diseases.